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Butenafine Clinical Trial Efficacy for Tinea Pedis

Treatment
Regimen

Mycologic Cure
Rate

Effective
Treatment/Clinical
Response

Trial Design & Assessment
Timeline

1% Cream,
twice daily for
1 week [1]

Significantly higher

than vehicle (5
weeks post-

treatment)

Significantly higher than

vehicle (5 weeks post-
treatment)

Multicenter, double-blind,

vehicle-controlled. Assessed at
end of treatment and 5 weeks

post-treatment.

1% Cream,
once daily for
4 weeks [2]

88% (4 weeks post-

treatment)

78% (4 weeks post-

treatment)

Randomized, double-blind,

vehicle-controlled. Assessed
during treatment and 4 weeks

post-treatment.

Vehicle Control
(Placebo) [2]

33% (4 weeks post-

treatment)

35% (4 weeks post-

treatment)

Used as a control in the 4-

week once-daily regimen trial.

Detailed Experimental Protocols
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The high efficacy of butenafine is demonstrated through rigorous clinical trial methodologies. Here are the

details of the key experiments cited.

1-Week, Twice-Daily Regimen Trial

Objective: To evaluate the safety and efficacy of twice-daily butenafine versus its vehicle in treating

interdigital tinea pedis [1].
Methods:

Design: Multicenter, randomized, double-blind, parallel-group trial [1].
Participants: 402 patients with interdigital tinea pedis and a positive potassium hydroxide

(KOH) examination; 271 with culture-confirmed cases were assessed for efficacy [1].
Intervention: 132 patients applied butenafine 1% cream, and 139 applied a vehicle cream,

twice daily for 1 week [1].
Outcome Measures: Mycologic cure (negative culture and microscopy), effective treatment,

overall cure, and mycologic/clinical cure. Patients were assessed at the cessation of treatment
and 5 weeks after treatment ended [1].

4-Week, Once-Daily Regimen Trial

Objective: To evaluate butenafine in the treatment of tinea pedis [2].
Methods:

Design: Controlled, randomized, double-blind trial [2].
Participants: 80 patients with positive fungal cultures for tinea pedis [2].

Intervention: 40 patients applied butenafine 1% cream, and 40 applied vehicle, once daily for 4
weeks [2].

Outcome Measures: Mycologic cure and effective clinical response. Efficacy was assessed
during treatment and 4 weeks after the treatment period concluded [2].

Comparative Efficacy with Other Antifungals

Butenafine belongs to the allylamine class of antifungals. A systematic review of randomized controlled

trials concluded that both topical terbinafine and butenafine are more efficacious than a placebo for tinea

pedis [3]. Butenafine was found to be similarly efficacious to terbinafine [3].

A broader analysis of topical agents provides context for how allylamines, as a class, perform [4]:
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Allylamines (terbinafine, naftifine, butenafine): ~70% cure rate.

Azoles (miconazole, clotrimazole, etc.): ~47% cure rate.
Tolnaftate: ~64% cure rate.

The following diagram illustrates the logical relationship determining the first-line treatment

recommendation for tinea pedis and the subsequent role of drugs like butenafine.

Tinea Pedis Diagnosis

Treatment Approach?

First-line: Topical Therapy

 Most cases

Oral Therapy

 Specific cases

Preferred Topical: Allylamine Class

Indications:
• Hyperkeratotic soles

• Severe disease
• Topical therapy failure

• Chronic infection
• Immunosuppression

Butenafine HCl

High Efficacy & Short Duration
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Key Takeaways for Research and Development

Sustained Post-Treatment Effect: Butenafine exhibits a post-antifungal effect, where patients
continue to improve for weeks after the active treatment period ends. This property supports shorter

treatment regimens [1] [2].
Fungicidal Activity: The high efficacy of short-duration therapy is attributed to butenafine's

fungicidal (killing) mode of action, as opposed to merely fungistatic (growth-inhibiting) action [5].
Favorable Safety Profile: The clinical trials reported a low incidence of adverse events, with less

than 1% of patients treated with butenafine experiencing adverse events to treatment, indicating it is
well-tolerated [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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